2-[benzyl(2-fluorobenzyl)amino]ethanol

• IUPAC Name: 2-[benzyl-[(2-fluorophenyl)methyl]amino]ethanol
• InChI: InChI=1S/C16H18FNO/c17-16-9-5-4-8-15(16)13-18(10-11-19)12-14-6-2-1-3-7-14/h1-9,19H,10-13H2
• InChI Key: RMUONOKGKZZHAC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN(CCO)CC2=CC=CC=C2F
• Molecular Formula: C16H18FNO
• Molecular Weight: 259.32 g/mol

Description

2-[benzyl(2-fluorobenzyl)amino]ethanol is a chemical compound used in scientific research for its various biochemical and physiological effects. The compound is synthesized using a specific method and has been studied extensively for its mechanism of action and potential applications in the field of medicine.

Scientific Research Applications

2-[benzyl(2-fluorobenzyl)amino]ethanol has been studied extensively for its potential applications in the field of medicine. The compound has been shown to have anti-inflammatory properties and has been studied as a potential treatment for inflammatory diseases. Additionally, this compound has been studied for its potential use in cancer treatment. The compound has been shown to inhibit the growth of cancer cells and has been studied as a potential chemotherapy agent.

Mechanism of Action

The mechanism of action of 2-[benzyl(2-fluorobenzyl)amino]ethanol is not fully understood. However, studies have shown that the compound inhibits the activity of certain enzymes involved in inflammation and cancer growth. Additionally, the compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. The compound has been shown to reduce inflammation in animal models of inflammatory diseases. Additionally, this compound has been shown to inhibit the growth of cancer cells in vitro and in animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[benzyl(2-fluorobenzyl)amino]ethanol in lab experiments is its well-established synthesis method. Additionally, the compound has been studied extensively and its potential applications in the field of medicine have been well-documented. However, one limitation of using this compound is its potential toxicity. Studies have shown that the compound can be toxic at high doses, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-[benzyl(2-fluorobenzyl)amino]ethanol. One direction is to further investigate the compound's mechanism of action and potential applications in the field of medicine. Additionally, studies could focus on optimizing the synthesis method to improve the yield and purity of the final product. Finally, studies could investigate the potential use of this compound in combination with other compounds for the treatment of inflammatory diseases and cancer.

Synthesis Methods

2-[benzyl(2-fluorobenzyl)amino]ethanol is synthesized using a specific method that involves the reaction between benzylamine and 2-fluorobenzaldehyde in the presence of sodium borohydride. The reaction results in the formation of the final product, this compound. The synthesis method is well-established and has been used in numerous scientific studies.